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Compound of Interest

Compound Name: TG8-260

Cat. No.: B10856362 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical reagents is paramount. This document provides essential safety

and logistical information for the proper disposal of TG8-260, a second-generation EP2

antagonist used in inflammatory disease research.

As a potent, selective, and orally bioavailable compound, proper handling and disposal of TG8-
260 are critical to maintaining a safe laboratory environment and adhering to regulatory

standards. This guide outlines the necessary procedures for the disposal of TG8-260, its

contaminated materials, and empty containers.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including safety goggles with side-shields, chemical-resistant gloves,

and a lab coat. All handling of TG8-260 should be conducted in a well-ventilated area,

preferably within a chemical fume hood, to avoid inhalation of any dust or vapors.

Disposal Procedures for TG8-260
The disposal of TG8-260 must be conducted in accordance with federal, state, and local

environmental regulations. Under no circumstances should TG8-260 or its solutions be

disposed of down the drain or in the regular trash.

Step 1: Waste Collection
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Solid Waste: Collect unadulterated or expired solid TG8-260 in a clearly labeled, sealed

container. The container must be compatible with the chemical and appropriately marked as

"Hazardous Waste."

Liquid Waste: Solutions containing TG8-260 should be collected in a separate, sealed, and

leak-proof container labeled "Hazardous Waste." Do not mix with other solvent waste

streams unless compatibility is confirmed.

Contaminated Labware: All labware, such as vials, pipette tips, and weighing boats, that has

come into direct contact with TG8-260 should be considered contaminated. These items

must be collected in a designated, sealed container lined with a durable plastic bag and

labeled as "Hazardous Waste."

Step 2: Labeling

All waste containers must be clearly and accurately labeled with the following information:

The words "Hazardous Waste"

The full chemical name: TG8-260

The CAS Number: 2490544-50-6

An approximate concentration and quantity of the waste

The date of accumulation

Step 3: Storage

Store all TG8-260 waste containers in a designated, secure, and well-ventilated satellite

accumulation area away from incompatible materials. The storage temperature for TG8-260 is

-20°C, and stock solutions should be stored at -80°C for up to six months or -20°C for up to one

month.[1]

Step 4: Disposal

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EH&S) office or a licensed hazardous waste disposal
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contractor. Provide them with a detailed inventory of the waste.

Spill and Emergency Procedures
In the event of a spill, evacuate the immediate area and prevent others from entering. For a

small spill, and if you are trained to do so, absorb the spill with an inert material (e.g.,

vermiculite, sand, or earth) and place it in a sealed container for disposal as hazardous waste.

For larger spills or if you are unsure how to proceed, contact your institution's emergency

response team or EH&S office immediately.

Quantitative Data Summary
Property Value Reference

CAS Number 2490544-50-6 [1]

Molecular Formula C21H20N4O [1]

Storage Temperature

(Compound)
-20°C [1]

Storage Temperature (Stock

Solution)

-80°C (6 months); -20°C (1

month)
[1]

Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of TG8-260 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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